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Compound of Interest

Compound Name: gibberellin A18

Cat. No.: B1254364 Get Quote

Disclaimer: Specific safety and handling data for Gibberellin A18 (GA18) is limited. The

following information is based on the available data for gibberellic acid (GA3) and other

gibberellins. Researchers should treat this guidance as a baseline and exercise caution,

implementing a thorough risk assessment before handling GA18.

Personal Protective Equipment (PPE)
When handling Gibberellin A18, especially in its pure, powdered form, a comprehensive PPE

strategy is crucial to minimize exposure. The following table summarizes the recommended

PPE.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Avoid latex

gloves as they may not provide

adequate protection. Ensure

gloves are clean and free of

holes before use. For tasks

with a high risk of splash,

consider double-gloving.[1]

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Tightly fitting safety goggles

are essential to protect against

dust particles and splashes.[2]

[3] A face shield may be

required for procedures with a

higher splash potential.

Respiratory Protection Dust mask or respirator

When handling the powder

and if there is a risk of dust

generation, a particulate filter

respirator (e.g., N95, P1, or

better) is necessary.[2][4]

Ensure a proper fit to prevent

inhalation of airborne particles.

Body Protection
Laboratory coat or disposable

coveralls

A fully fastened lab coat should

be worn. For larger quantities

or when there is a significant

risk of contamination,

disposable coveralls are

recommended to prevent skin

contact.[1][4]

Foot Protection Closed-toe shoes

Impermeable, chemical-

resistant boots are advised,

especially when handling liquid

solutions or in case of spills.[5]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Gibberellin A18 will ensure a safe laboratory environment.

Workflow for Safe Handling of Gibberellin A18
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Operational Workflow for Handling Gibberellin A18

Preparation

Handling

Post-Handling & Cleanup

Designate a specific handling area

Ensure fume hood or ventilated enclosure is operational

Gather all necessary PPE and materials

Don appropriate PPE

Weigh powder in a ventilated enclosure

Prepare solutions in a fume hood

Clearly label all containers

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly
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Caption: This diagram outlines the key steps for the safe handling of Gibberellin A18, from

preparation to post-handling cleanup.

Detailed Steps:

Preparation:

Designate a specific area for handling Gibberellin A18, preferably within a chemical fume

hood or a well-ventilated enclosure.

Ensure all necessary PPE is readily available and in good condition.

Have spill cleanup materials accessible.

Handling:

Wear all required PPE before handling the compound.

To avoid generating dust, handle the solid form carefully.[4] If weighing the powder, do so

within a ventilated enclosure.

When preparing solutions, work within a fume hood to minimize inhalation of any aerosols.

Keep containers tightly closed when not in use.[6]

Post-Handling & Cleanup:

Decontaminate all work surfaces after use.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Disposal Plan
Proper disposal of Gibberellin A18 and associated waste is critical to prevent environmental

contamination.
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Waste Disposal Workflow

Disposal Workflow for Gibberellin A18 Waste

Waste Collection

Disposal Procedure

Empty Container Management

Segregate solid and liquid waste

Use designated, labeled, and sealed waste containers

Consult institutional and local waste disposal regulations

Arrange for collection by a licensed chemical waste disposal service

Triple rinse empty containers with a suitable solvent

Collect rinsate as chemical waste

Puncture or crush containers to prevent reuse

Dispose of rinsed containers as non-hazardous waste (if permitted)

Click to download full resolution via product page

Caption: This diagram provides a step-by-step guide for the proper disposal of Gibberellin A18
waste and empty containers.

Detailed Steps:

Waste Segregation:

Collect all waste materials, including unused Gibberellin A18, contaminated PPE, and

cleaning materials, in designated and clearly labeled hazardous waste containers.[2]

Disposal of Unused Product:
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Dispose of unused Gibberellin A18 through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in regular trash.[6]

Container Disposal:

For empty containers, triple rinse with a suitable solvent. The rinsate should be collected

and disposed of as hazardous waste.[6]

After rinsing, puncture or crush the container to prevent reuse before disposing of it in

accordance with local regulations.[6]

Quantitative Toxicity Data (for related Gibberellins)
No specific toxicity data for Gibberellin A18 was found. The following table presents data for

Gibberellic Acid (GA3) and a mixture of Gibberellin A4 and A7, which may serve as a

conservative reference.

Toxicity Endpoint Gibberellic Acid (GA3) Gibberellin A4/A7 Mixture

Acute Oral LD50 (Rat) > 5,000 mg/kg > 5,000 mg/kg

Acute Dermal LD50 (Rabbit) > 2,000 mg/kg > 2,000 mg/kg

Acute Inhalation LC50 (Rat)
> 2.98 mg/L (maximum

attainable concentration)
Not available

Eye Irritation (Rabbit) Moderately irritating Not available

Skin Irritation (Rabbit) Slightly irritating Not available

Skin Sensitization (Guinea Pig) Not a sensitizer Not available

Source: Based on data for substantially similar products as reported in available safety data

sheets.[7]

Gibberellin Signaling Pathway (General Overview)
Gibberellins regulate plant growth and development by promoting the degradation of DELLA

proteins, which are transcriptional repressors. While a specific pathway for Gibberellin A18 is

not detailed, it is expected to follow the general mechanism of gibberellin action.
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Simplified Gibberellin Signaling Pathway

General Gibberellin Signaling Pathway

No Gibberellin Gibberellin Present

Gibberellin (GA) GID1 Receptor DELLA Protein (Repressor) SCF E3 Ubiquitin Ligase 26S Proteasome PIFs (Transcription Factors) Growth & Development DELLA represses PIFs

PIFs are inactive

Growth is repressed

GA binds to GID1

GA-GID1 complex binds to DELLA

SCF ubiquitinates DELLA

DELLA is degraded by Proteasome

PIFs are active

Growth is promoted

Click to download full resolution via product page

Caption: This diagram illustrates the general mechanism of gibberellin signaling, leading to the

degradation of DELLA repressors and the promotion of plant growth.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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